Cas no 1225508-31-5 (5-(3-Fluorophenyl)indolin-2-one)

• Product Name: 5-(3-Fluorophenyl)indolin-2-one
• CAS No: 1225508-31-5
• MF: C₁₄H₁₀FNO
• MW: 227.233706951141
• CID: 5708013
• PubChem ID: 52932739
• Update Time: 2025-05-23

5-(3-Fluorophenyl)indolin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)-1,3-dihydro-2H-indol-2-one
• 1225508-31-5
• F13758
• SCHEMBL1900363
• SB65091
• 5-(3-Fluorophenyl)indolin-2-one

• Inchi： 1S/C14H10FNO/c15-12-3-1-2-9(7-12)10-4-5-13-11(6-10)8-14(17)16-13/h1-7H,8H2,(H,16,17)
• InChI Key： HWBHXYGZYPOGPG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC2=C(C=1)CC(N2)=O

Computed Properties

• Exact Mass: 227.074642105g/mol
• Monoisotopic Mass: 227.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-(3-Fluorophenyl)indolin-2-one

Recent Advances in the Study of 5-(3-Fluorophenyl)indolin-2-one (CAS: 1225508-31-5) in Chemical Biology and Medicine

The compound 5-(3-Fluorophenyl)indolin-2-one (CAS: 1225508-31-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This indolinone derivative, characterized by a fluorophenyl substitution, has been investigated for its role in modulating various biological pathways, particularly those involved in cancer and neurodegenerative diseases. Recent studies have highlighted its promising activity as a kinase inhibitor, with a focus on its selectivity and efficacy in targeting specific protein kinases implicated in disease progression.

One of the key areas of research has been the compound's interaction with the fibroblast growth factor receptor (FGFR) family. FGFRs are known to play a critical role in cell proliferation, differentiation, and survival, making them attractive targets for anticancer therapies. In vitro and in vivo studies have demonstrated that 5-(3-Fluorophenyl)indolin-2-one exhibits potent inhibitory effects on FGFR1 and FGFR3, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel FGFR-targeted therapies, particularly for cancers with FGFR aberrations, such as bladder cancer and multiple myeloma.

Beyond its anticancer properties, recent investigations have explored the neuroprotective effects of 5-(3-Fluorophenyl)indolin-2-one. Preliminary data indicate that this compound may attenuate oxidative stress and inflammation in neuronal cells, which are key pathological features of neurodegenerative disorders like Alzheimer's and Parkinson's diseases. Mechanistic studies suggest that these effects are mediated through the modulation of the Nrf2-ARE pathway, a critical regulator of cellular antioxidant responses. These findings open new avenues for the development of neuroprotective agents based on the indolinone scaffold.

The synthesis and optimization of 5-(3-Fluorophenyl)indolin-2-one have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its biological activity and pharmacokinetic properties. For instance, the introduction of additional substituents on the indolinone core has been shown to improve solubility and bioavailability, addressing some of the challenges associated with its clinical translation.

In conclusion, 5-(3-Fluorophenyl)indolin-2-one (CAS: 1225508-31-5) represents a promising scaffold in chemical biology and medicinal chemistry, with diverse therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological profile, and explore its applications in various disease contexts. The compound's dual role as a kinase inhibitor and neuroprotective agent underscores its versatility and highlights the importance of continued investigation in this area.